Cas no 52186-05-7 (Cyclopentanone,2,5-bis(phenylmethyl)-)
52186-05-7 structure
Product Name:Cyclopentanone,2,5-bis(phenylmethyl)-
CAS No:52186-05-7
MF:C19H22O
MW:266.377385616302
CID:371832
PubChem ID:134446
Update Time:2025-04-19
Cyclopentanone,2,5-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone,2,5-bis(phenylmethyl)-
- 2,5-dibenzylcyclopentan-1-one
- 2,5-Dibenzylcyclopentanone
- 3-Pentanone, 2,4-dimethyl-1,5-diphenyl-
- 1,5-Diphenyl-2,4-dimethyl-3-pentanol
- SCHEMBL7613299
- 2,4-Dimethyl-1,5-diphenyl-3-pentanone
- 4-07-00-01485 (Beilstein Handbook Reference)
- 3-Pentanone, 2,4-dibenzyl-
- 56964-63-7
- 52186-05-7
- 2,4-Dibenzyl-3-pentanone
- 2,4-dimethyl-1,5-diphenylpentan-3-one
- BRN 3330276
- CHEMBL3273604
- DTXSID00966551
-
- Inchi: 1S/C19H22O/c1-15(13-17-9-5-3-6-10-17)19(20)16(2)14-18-11-7-4-8-12-18/h3-12,15-16H,13-14H2,1-2H3
- InChI Key: RWZWFHRQQFEXTQ-UHFFFAOYSA-N
- SMILES: O=C(C(C)CC1C=CC=CC=1)C(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 266.167
- Monoisotopic Mass: 266.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.011
- Boiling Point: 377.7°Cat760mmHg
- Flash Point: 142.3°C
- Refractive Index: 1.546
- PSA: 17.07000
- LogP: 4.31310
Cyclopentanone,2,5-bis(phenylmethyl)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
52186-05-7 (Cyclopentanone,2,5-bis(phenylmethyl)-) Related Products
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 946-33-8(2-Benzylcyclohexan-1-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 1134-87-8(3-Benzyl-2,4-pentanedione)
- 1198-34-1(2-phenylcyclopentan-1-one)
- 38861-78-8(4-Isobutylacetophenone)
- 40463-09-0(4-Methyl-1-phenylpentan-3-one)
- 14996-78-2(2-phenylcycloheptan-1-one)
- 2867-63-2(2-benzylcyclopentan-1-one)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk